Cas no 392237-90-0 (N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide)

• Product Name: N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide
• CAS No: 392237-90-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6211058
• PubChem ID: 4049459
• Update Time: 2025-06-30

N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide
• N-(2-methoxyethyl)-2-(p-tolyloxy)acetamide
• SR-01000005488-1
• SR-01000005488
• AKOS002953894
• 392237-90-0
• F0314-0115

• Inchi： 1S/C12H17NO3/c1-10-3-5-11(6-4-10)16-9-12(14)13-7-8-15-2/h3-6H,7-9H2,1-2H3,(H,13,14)
• InChI Key： JSKFAQFVYNBVKB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC(NCCOC)=O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide

N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide: An Overview of a Versatile Compound (CAS No. 392237-90-0)

N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide (CAS No. 392237-90-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its methoxyethyl and 4-methylphenoxy functional groups, which contribute to its distinct properties and reactivity.

The methoxyethyl group in N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide imparts solubility and stability to the molecule, making it suitable for use in formulations that require good dispersion in both polar and non-polar solvents. The 4-methylphenoxy group, on the other hand, provides aromatic character and can influence the compound's interactions with biological targets, making it a valuable scaffold for drug discovery and development.

Recent research has highlighted the potential of N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide in the development of new therapeutic agents. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various inflammatory diseases and conditions associated with oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting their potential as anti-inflammatory drugs.

In addition to its biological activities, N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide has also been explored for its use in materials science. The compound's aromatic structure and functional groups make it an attractive candidate for the synthesis of advanced materials with tailored properties. Research published in the Journal of Polymer Science has shown that this compound can be used as a building block for the synthesis of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composites.

The synthetic route to N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide is well-documented in the literature. Typically, the compound is synthesized via a multi-step process involving the reaction of 4-methylphenol with chloroacetyl chloride to form 4-methylphenoxyacetyl chloride, followed by nucleophilic substitution with 2-aminoethanol to yield the final product. This synthetic approach allows for high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide have been extensively studied. The compound is a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various formulations and applications where controlled solubility is required.

Safety considerations are an important aspect when handling any chemical compound. While N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide is not classified as a hazardous substance under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks.

In conclusion, N-(2-methoxyethyl)-2-(4-methylphenoxy)acetamide (CAS No. 392237-90-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups contribute to its valuable properties, making it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is poised to play a significant role in advancing various scientific fields.